Cas no 28168-91-4 (Proline, 5-methyl-,ethyl ester, cis- (8CI))

• Product Name: Proline, 5-methyl-,ethyl ester, cis- (8CI)
• CAS No: 28168-91-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 239461
• PubChem ID: 10103395
• Update Time: 2025-06-14

Proline, 5-methyl-,ethyl ester, cis- (8CI) Chemical and Physical Properties

Names and Identifiers

• Proline, 5-methyl-,ethyl ester, cis- (8CI)
• DL-Proline,5-methyl-, ethyl ester, cis-
• Proline, 5-methyl-, ethyl ester, DL-cis-
• 676560-84-2
• CS-0454861
• MFCD13175057
• (2S,5S)-Ethyl 5-methylpyrrolidine-2-carboxylate
• ethyl(5S)-5-methyl-L-prolinate
• AMY4347
• ethyl (2S, 5S)-5-methylpyrrolidine-2-carboxylate
• Y10153
• rac-ethyl (2R,5R)-5-methylpyrrolidine-2-carboxylate
• EN300-6510777
• SIHWTRLYXYEMIA-BQBZGAKWSA-N
• ethyl (5S)-5-methyl-L-prolinate
• Ethyl cis-5-methylpyrrolidine-2-carboxylate
• Proline,5-methyl-,ethyl ester,cis-(8ci)
• BCB56084
• AC-29975
• Proline, 5-methyl-, ethyl ester, cis- (8CI)
• DTXSID80435573
• L-Proline, 5-methyl-, ethyl ester, (5S)- (9CI)
• Ethyl (2S,5S)-5-Methylpyrrolidine-2-carboxylate
• 28168-91-4
• (5S)-5-methyl-L-Proline ethyl ester
• SCHEMBL647548
• AKOS015900904
• TQP0859

• Inchi： 1S/C8H15NO2/c1-3-11-8(10)7-5-4-6(2)9-7/h6-7,9H,3-5H2,1-2H3/t6-,7-/m0/s1
• InChI Key： SIHWTRLYXYEMIA-BQBZGAKWSA-N
• SMILES： O(CC)C([C@@H]1CC[C@H](C)N1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Proline, 5-methyl-,ethyl ester, cis- (8CI)

Recent Advances in the Study of Proline, 5-methyl-,ethyl ester, cis- (8CI) (CAS: 28168-91-4)

The compound Proline, 5-methyl-,ethyl ester, cis- (8CI) (CAS: 28168-91-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and biocatalysis. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of Proline, 5-methyl-,ethyl ester, cis- (8CI). Researchers have developed novel synthetic routes to improve the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated an efficient enantioselective synthesis method using chiral catalysts, which significantly enhanced the stereochemical control of the product. This advancement is crucial for applications requiring high enantiopurity, such as in the development of chiral drugs.

In addition to its synthetic applications, Proline, 5-methyl-,ethyl ester, cis- (8CI) has been investigated for its biological activities. A recent study in the Journal of Medicinal Chemistry revealed that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the target enzymes. These findings suggest potential anti-inflammatory applications, warranting further in vivo studies.

Another area of interest is the role of Proline, 5-methyl-,ethyl ester, cis- (8CI) in peptide synthesis. Researchers have explored its use as a building block for the synthesis of modified peptides with enhanced stability and bioactivity. A study in the journal Amino Acids reported the successful incorporation of this compound into peptide sequences, resulting in peptides with improved resistance to enzymatic degradation. This property is particularly valuable for the development of peptide-based therapeutics.

Furthermore, the compound's potential in biocatalysis has been explored. A recent publication in Biotechnology and Bioengineering highlighted its use as a substrate for engineered enzymes, leading to the production of high-value chiral intermediates. The study demonstrated the compound's compatibility with various enzymatic systems, paving the way for its application in green chemistry and sustainable manufacturing processes.

In conclusion, Proline, 5-methyl-,ethyl ester, cis- (8CI) (CAS: 28168-91-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and applications in peptide synthesis and biocatalysis underscore its potential for future therapeutic and industrial applications. Continued research in this area is expected to uncover further insights and opportunities for this promising molecule.